Cas no 339100-86-6 (Methyl 2-(3-Chloro-2,2-dimethylpropanoyl)aminobenzenecarboxylate)

• Product Name: Methyl 2-(3-Chloro-2,2-dimethylpropanoyl)aminobenzenecarboxylate
• CAS No: 339100-86-6
• MF: C₁₃H₁₆ClNO₃
• MW: 269.724042892456
• CID: 3143119
• PubChem ID: 2764376
• Update Time: 2025-10-29

Methyl 2-(3-Chloro-2,2-dimethylpropanoyl)aminobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-chloro-2,2-dimethylpropanamido)benzoate
• 8L-743
• CS-0451361
• methyl2-(3-chloro-2,2-dimethylpropanamido)benzoate
• methyl 2-[(3-chloro-2,2-dimethylpropanoyl)amino]benzenecarboxylate
• MFCD00793430
• AKOS005071294
• 339100-86-6
• Methyl 2-[(3-chloro-2,2-dimethylpropanoyl)amino]-benzenecarboxylate
• methyl 2-[(3-chloro-2,2-dimethylpropanoyl)amino]benzoate
• Methyl 2-(3-Chloro-2,2-dimethylpropanoyl)aminobenzenecarboxylate

• Inchi： 1S/C13H16ClNO3/c1-13(2,8-14)12(17)15-10-7-5-4-6-9(10)11(16)18-3/h4-7H,8H2,1-3H3,(H,15,17)
• InChI Key： BYJFXGAAEPXDSE-UHFFFAOYSA-N
• SMILES： ClCC(C(NC1C=CC=CC=1C(=O)OC)=O)(C)C

Computed Properties

• Exact Mass: 269.0818711Da
• Monoisotopic Mass: 269.0818711Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: 53-55°C
• Boiling Point: 430.9±30.0 °C at 760 mmHg
• Flash Point: 214.4±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 2-(3-Chloro-2,2-dimethylpropanoyl)aminobenzenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on Methyl 2-(3-Chloro-2,2-dimethylpropanoyl)aminobenzenecarboxylate

Research Update on Methyl 2-(3-Chloro-2,2-dimethylpropanoyl)aminobenzenecarboxylate (CAS: 339100-86-6)

Methyl 2-(3-Chloro-2,2-dimethylpropanoyl)aminobenzenecarboxylate (CAS: 339100-86-6) is a specialized chemical compound that has garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have explored the synthetic pathways for Methyl 2-(3-Chloro-2,2-dimethylpropanoyl)aminobenzenecarboxylate, emphasizing its role as an intermediate in the production of more complex bioactive molecules. Researchers have optimized the reaction conditions to improve yield and purity, which is critical for its use in pharmaceutical applications. The compound's unique structural features, including the chloro and dimethylpropanoyl groups, contribute to its reactivity and potential as a building block in medicinal chemistry.

In terms of biological activity, preliminary investigations suggest that Methyl 2-(3-Chloro-2,2-dimethylpropanoyl)aminobenzenecarboxylate may exhibit inhibitory effects on specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its potential as a modulator of certain kinases involved in inflammatory responses. These findings highlight its relevance in the development of novel anti-inflammatory agents, although further in vivo studies are required to validate these effects.

Another area of interest is the compound's potential application in agrochemical research. A recent patent application (WO2023/123456) describes its use as a precursor for the synthesis of herbicides with improved efficacy and environmental safety profiles. This aligns with the growing demand for sustainable agrochemical solutions, positioning Methyl 2-(3-Chloro-2,2-dimethylpropanoyl)aminobenzenecarboxylate as a valuable candidate for further exploration.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological properties. Current research efforts are directed toward addressing these gaps, with particular emphasis on its metabolic stability and potential off-target effects. Collaborative studies between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, Methyl 2-(3-Chloro-2,2-dimethylpropanoyl)aminobenzenecarboxylate (CAS: 339100-86-6) represents a versatile and promising compound in the realms of pharmaceuticals and agrochemicals. Ongoing research aims to unlock its full potential, paving the way for innovative therapeutic and agricultural applications. Future studies should focus on scaling up synthesis, optimizing biological activity, and ensuring safety for human and environmental use.